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Compound of Interest

Compound Name: 2,4-Dimethoxythiazole
Cat. No.: B8634225
Get Quote
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Executive Summary

2,4-Dimethoxythiazole (CAS: 1055074-93-5) is a specialized heterocyclic intermediate often
utilized in the synthesis of bioactive thiazoles and pharmaceutical scaffolds. Structurally, it
functions as a bis-imidate/vinyl ether system, rendering it chemically distinct from its more
robust alkylated analogs (e.g., 2,4-dimethylthiazole).

Critical Advisory: This compound exhibits significant hydrolytic instability. The presence of
alkoxy groups at the C-2 and C-4 positions activates the thiazole ring toward nucleophilic
attack by water, particularly under acidic conditions. This guide prioritizes the maintenance of
anhydrous conditions and provides a mechanistic understanding of its degradation into 2,4-
thiazolidinedione.

Physicochemical Profile

Understanding the fundamental properties of 2,4-Dimethoxythiazole is prerequisite to
designing stable formulations and reaction media.
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Property Value | Description Source/Rationale
Molecular Formula CsH7NO2S Stoichiometry
Molecular Weight 145.18 g/mol Calculated

Physical State

Colorless to pale yellow

liquid/low-melting solid

Analogous to 2-

methoxythiazole [1]

LogP (Octanol/Water)

~1.5 — 1.8 (Predicted)

Extrapolated from 2-
methoxythiazole (1.[1]15) [2]

Weak base; N-protonation

pKa (Conjugate Acid) ~3.0-3.5 ) )
activates C-2 hydrolysis [1]

H-Bond Donors 0 Aprotic

H-Bond Acceptors 3(N,0O,0) Moderate polarity

Solubility and Solvent Compatibility

The solubility profile of 2,4-Dimethoxythiazole is governed by its lipophilicity and lack of

hydrogen bond donors. However, chemical stability dictates solvent choice more than

thermodynamic solubility.

Solvent Classification Table
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Solvent Class Suitability Examples Rationale

Excellent solubility;

lacks protons to
) ] DMSO, DMF, ]
Polar Aprotic Highly Recommended o catalyze hydrolysis.
Acetonitrile
Ideal for stock

solutions.

High solubility; good
for
) extraction/synthesis.
) Dichloromethane
Chlorinated Recommended Ensure solvents are
(DCM), Chloroform ) -
acid-free (stabilized
with amylene, not

ethanol).

Moderate to Good

solubility. Useful for

Non-Polar Compatible Toluene, Hexanes o )
crystallization or inert
storage.

Soluble, but risk of
) ) ) Methanol, Ethanol, solvolysis
Polar Protic Use with Caution L
Isopropanol (transesterification) if

trace acid is present.

High Degradation
Water, Buffers (pH < Risk. Rapid hydrolysis
7) to 2,4-

thiazolidinedione.

Aqueous AVOID

Mechanistic Insight: The "Protic" Danger

While 2,4-dimethoxythiazole is theoretically soluble in alcohols and water (estimated <10
mg/mL in water), these solvents facilitate degradation. The C-2 methoxy group behaves as a
cyclic imidate ester. In the presence of water and trace acid (or even autoprotolysis), it
hydrolyzes to the lactam (amide) form.
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Stability and Degradation Pathways

The primary degradation pathway is acid-catalyzed hydrolysis. This process is irreversible and
converts the aromatic thiazole ring into a non-aromatic dione.

Degradation Mechanism

» Protonation: The thiazole nitrogen is protonated.
» Nucleophilic Attack (C-2): Water attacks the highly electrophilic C-2 position.
o Elimination: Methanol is eliminated, forming the C-2 carbonyl (thiazolone).

o Tautomerization/Hydrolysis (C-4): The C-4 methoxy group (vinyl ether) hydrolyzes to a
ketone.

Degradation Triggers

Moisture P Acidic pH P Protic Solvents

+H20, - MeOH
(C-4 Hydrolysis

2,4-Thiazolidinedione
(Degradant)

2-Methoxy-4-thiazolone
(Transient)

+H20, - MeOH

(C-2 Hydrolysis)

2,4-Dimethoxythiazole + H+ (Trace Acid Intermediate: T
(Stable in Aprotic Solvents) Protonated Species |77 Byproduct:
2 x MeOH

Click to download full resolution via product page

Caption: Acid-catalyzed hydrolytic cascade converting 2,4-dimethoxythiazole to 2,4-
thiazolidinedione.

Experimental Protocols
Protocol A: Kinetic Solubility Determination (HPLC)

Goal: Determine maximum solubility in organic solvents while monitoring stability.
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o Preparation: Prepare saturated solutions by adding excess 2,4-Dimethoxythiazole to 1 mL
of selected solvent (DMSO, MeCN, DCM) in a glass vial.

» Equilibration: Agitate at 25°C for 2 hours. Note: Do not equilibrate for 24h in protic solvents
due to degradation risks.

o Filtration: Filter supernatant using a 0.22 um PTFE syringe filter (hydrophobic).

e Dilution: Dilute 10 pL of filtrate into 990 pL of anhydrous Acetonitrile (NOT water/methanol)
for HPLC injection.

e Analysis:

[¢]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

[e]

Mobile Phase: Isocratic 70% Acetonitrile / 30% Water (buffered to pH 7.5 to suppress
hydrolysis during the run).

[¢]

Detection: UV at 254 nm.

Quantification: Compare peak area against a fresh standard curve prepared in pure

[e]

Acetonitrile.

Protocol B: Forced Degradation (Stress Testing)

Goal: Validate the stability limits of the compound.
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Start: 1 mg/mL Stock
(in MeCN)

Stress (Zonditions (24

0.1 N HCI 0.1 N NaOH
(Hydrolytic Stress) (Base Hydrolysis)

3% H202 60°C Heat
(Oxidative Stress) (Thermal Stress)

Expect >50% Deg. Check N-Oxide /Check Rearrangement

LC-MS Analysis
Target: MW 117 (Thiazolidinedione)
Click to download full resolution via product page

Caption: Workflow for assessing the stability of 2,4-dimethoxythiazole under ICH-compliant
stress conditions.

Step-by-Step:

e Stock: Dissolve 10 mg compound in 10 mL Acetonitrile.

e Acid Stress: Mix 1 mL Stock + 1 mL 0.1 N HCI. Incubate at RT for 2 hours.

» Base Stress: Mix 1 mL Stock + 1 mL 0.1 N NaOH. Incubate at RT for 2 hours.

e Quenching: Neutralize acid/base samples immediately before analysis.

e LC-MS ldentification: Look for the loss of the parent peak (MW ~145) and appearance of 2,4-

thiazolidinedione (MW 117).

Handling and Storage Recommendations

o Storage: Store at -20°C under an inert atmosphere (Argon or Nitrogen).

o Container: Amber glass vials with PTFE-lined caps to prevent moisture ingress.
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» Usage: Allow the vial to warm to room temperature before opening to prevent condensation.
Use anhydrous solvents for all dilutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-METHOXYTHIAZOLE CAS#: 14542-13-3 [m.chemicalbook.com]

2. Thiazole, 2-methoxy- (CAS 14542-13-3) - Chemical & Physical Properties by Cheméo
[chemeo.com]

3. profiles.wustl.edu [profiles.wustl.edu]

To cite this document: BenchChem. [Technical Guide: Solubility and Stability Profile of 2,4-
Dimethoxythiazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8634225/docs#technical-guide-solubility-and-
stability-profile-of-2-4-dimethoxythiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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